Cas no 2034265-35-3 (5-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-oxazole-3-carboxamide
• CAS No: 2034265-35-3
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 5348199
• Update Time: 2025-07-09

5-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)isoxazole-3-carboxamide
• 5-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C18H23N5O2/c1-12-10-16(22-25-12)18(24)21-13-6-8-23(9-7-13)17-14-4-2-3-5-15(14)19-11-20-17/h10-11,13H,2-9H2,1H3,(H,21,24)
• InChI Key： KDTRAVDIIRJQPO-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)ON=1)NC1CCN(C2C3=C(CCCC3)N=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 468
• XLogP3: 2.6
• Topological Polar Surface Area: 84.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-oxazole-3-carboxamide

5-Methyl-N-[1-(5,6,7,8-Tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-Oxazole-3-carboxamide (CAS No. 2034265-35-3)

The compound 5-Methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-Oxazole-3-carboxamide, identified by the CAS Registry Number 2034265-35-3, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, characterized by the presence of nitrogen and oxygen atoms in its structure. Its unique molecular architecture makes it a subject of interest in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the antimicrobial properties of this compound, particularly its effectiveness against a wide range of bacterial and fungal strains. Researchers have demonstrated that the 1,2-Oxazole ring within the molecule plays a crucial role in enhancing its bioactivity. The piperidine ring, on the other hand, contributes to the compound's stability and solubility in various solvents. These findings suggest that this compound could be a promising candidate for developing novel antimicrobial agents.

In addition to its biological applications, 5-Methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-Oxazole-3-carboxamide has shown remarkable potential in the field of catalytic chemistry. Its ability to act as a catalyst in asymmetric synthesis reactions has been extensively studied. The tetrahydroquinazoline moiety within the molecule has been found to facilitate enantioselective reactions, making it a valuable tool in the synthesis of chiral compounds. This property is particularly significant in the pharmaceutical industry, where the production of enantiomerically pure compounds is crucial.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the tetrahydroquinazoline ring through a Michael addition reaction followed by cyclization. The subsequent introduction of the 1,2-Oxazole ring and the methyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic systems have significantly improved the efficiency of these reactions.

From a structural perspective, 5-Methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-Oxazole-3-carboxamide exhibits a complex interplay between its various functional groups. The carboxamide group at position 3 of the oxazole ring contributes to hydrogen bonding capabilities, enhancing its interactions with biological targets. Meanwhile, the methyl group at position 5 introduces steric effects that can influence both reactivity and selectivity in chemical reactions.

Emerging research has also explored the potential of this compound in photovoltaic materials. Its unique electronic properties make it a candidate for use in organic solar cells. Studies have shown that incorporating this compound into conjugated polymers can enhance charge transport properties and improve device efficiency. This application underscores its versatility across different domains of chemistry.

In conclusion, 5-Methyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yll]-1,,Oxazole--carboxamide (CAS No. 2034265--) is a multifaceted compound with diverse applications ranging from drug discovery to materials science. Its intricate structure and functional groups provide a platform for innovative research and development. As ongoing studies continue to uncover new properties and uses for this compound,, it stands as a testament to the boundless possibilities within organic chemistry.